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Compound of Interest

Compound Name: 4-Methyloctane

Cat. No.: B165697 Get Quote

Essential Safety and Handling Guide for 4-
Methyloctane
This guide provides immediate safety, handling, and disposal protocols for 4-Methyloctane,

tailored for research and drug development professionals. Following these procedures is critical

for ensuring laboratory safety and operational integrity.

Quantitative Data Summary
The physical and chemical properties of 4-Methyloctane are summarized below.

Understanding these properties is foundational to safe handling and experimental planning.
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Property Value

Molecular Formula C₉H₂₀

Molecular Weight 128.26 g/mol [1]

Appearance Clear, colorless liquid[1][2][3]

Odor Faint hydrocarbon or gasoline-like odor[1][2][4]

Density 0.722 g/cm³[5][6]

Boiling Point 141.6 °C at 760 mmHg[5][6]

Melting Point -113.3 °C[5][6]

Flash Point 24.2 °C[5][6]

Vapor Pressure 7.26 mmHg at 25°C[5][6]

Solubility
Insoluble in water; soluble in organic solvents

like hexane and toluene.[1]

Operational Plan: Handling and Disposal
4-Methyloctane is a flammable liquid and vapor that poses a significant aspiration hazard.[3]

[4] Adherence to the following step-by-step procedures is mandatory.

Required Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure. The minimum required PPE for

handling 4-Methyloctane includes:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[7][8][9][10]

Skin Protection:

Gloves: Handle with chemical-resistant gloves inspected prior to use.[8][9] The selected

gloves must comply with EU Directive 89/686/EEC and the EN 374 standard.[8][9]
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Protective Clothing: Wear fire/flame-resistant and impervious clothing.[7][8][9] A lab coat is

required at a minimum.

Respiratory Protection:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling

vapors.[8][9][11]

If exposure limits are exceeded or symptoms like irritation occur, use a full-face respirator

with a Type A filter for organic gases and vapors (boiling point > 65°C).[7][8][9][10]

Safe Handling Protocol
Preparation:

Ensure an emergency eye wash station and safety shower are accessible.

Work within a certified chemical fume hood to ensure adequate ventilation.[8][9]

Clear the workspace of all ignition sources, including heat, sparks, and open flames.[4][8][12]

Use only explosion-proof electrical equipment.[4][8][12]

Assemble all necessary non-sparking tools and equipment before handling the chemical.[4]

[8][9][12]

Ground and bond all containers and receiving equipment to prevent the buildup of static

electricity.[4][8][11][12]

Execution:

Don all required PPE as specified above.

Carefully uncap the 4-Methyloctane container.

Perform the required transfer or experimental procedure, minimizing the generation of

vapors or mists.[13]

Keep the container tightly closed when not in use.[4][8][12][13]
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Avoid direct contact with skin and eyes.[8][9][13]

In Case of Exposure or Spill:

Skin Contact: Immediately take off all contaminated clothing.[8][11] Rinse the affected skin

area with plenty of water.[8][11]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes and consult a doctor.[8]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[8] Call a

poison center or doctor if you feel unwell.[11]

Ingestion: Do NOT induce vomiting.[8][11] Immediately call a poison center or doctor.[8][11]

This is an aspiration hazard and may be fatal if swallowed and enters the airways.[3][4]

Spill: Remove all ignition sources.[8][9] Use spark-proof tools and explosion-proof equipment

to collect the material into suitable, closed containers for disposal.[8][9] Do not allow the

chemical to enter drains.[8][9]

Storage Requirements
Proper storage is crucial to maintain chemical stability and prevent accidents.

Store in a cool, dark, and well-ventilated area.[4][13]

Keep containers tightly closed to prevent leakage and evaporation.[4][8][12][13]

The storage area should be locked to restrict unauthorized access.[4][8][11][13]

Store away from incompatible materials, particularly oxidizing agents.[13]

Disposal Plan
Chemical waste must be managed in compliance with all local, state, and federal regulations.

[11][12]

Chemical Waste:
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Dispose of 4-Methyloctane waste through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[8]

Do not dispose of the chemical into sewer systems, waterways, or the general

environment.[8][9][12]

Collect waste in clearly labeled, suitable, and closed containers.[8][9]

Container Disposal:

Empty containers may be triple-rinsed (or equivalent) and offered for recycling or

reconditioning.[8]

Alternatively, puncture the container to render it unusable and dispose of it in a sanitary

landfill, as permitted by regulations.[8]

Workflow Diagram
The following diagram illustrates the standard operating procedure for safely handling 4-
Methyloctane from preparation to disposal.
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4-Methyloctane Safe Handling Workflow

1. Preparation

2. Handling & Use

3. Post-Procedure & Storage

4. Waste Disposal

Verify Fume Hood
& Safety Shower/Eyewash

Don Required PPE
(Goggles, Gloves, Lab Coat)

Eliminate Ignition Sources
& Use Non-Sparking Tools

Ground & Bond Equipment

Transfer Chemical
in Fume Hood

Proceed to Handling

Keep Container Closed
When Not in Use

Perform Experiment

Securely Close Container Emergency Response
(Spill or Exposure)

Store in Cool, Ventilated,
Locked Area

Clean Work Area

Collect Waste in
Labeled, Closed Container

Segregate Waste

Dispose via Licensed
Chemical Waste Vendor

Triple-Rinse or Puncture
Empty Container for Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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